Cas no 946663-61-2 (4-(3-Methoxyphenoxy)-3-methylaniline)

• Product Name: 4-(3-Methoxyphenoxy)-3-methylaniline
• CAS No: 946663-61-2
• MDL: MFCD08688079
• CID: 3045569
• Update Time: 2025-05-20

4-(3-Methoxyphenoxy)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenoxy)-3-methylaniline
• 4-(3-Methoxy-phenoxy)-3-methyl-phenylamine
• Benzenamine, 4-(3-methoxyphenoxy)-3-methyl-

• MDL： MFCD08688079

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(3-Methoxyphenoxy)-3-methylaniline

Research Briefing on 4-(3-Methoxyphenoxy)-3-methylaniline (CAS: 946663-61-2) in Chemical Biology and Pharmaceutical Applications

4-(3-Methoxyphenoxy)-3-methylaniline (CAS: 946663-61-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the methoxyphenoxy and methylaniline moieties, contribute to its unique chemical properties and reactivity. Recent synthetic approaches have optimized the yield and purity of 4-(3-Methoxyphenoxy)-3-methylaniline, enabling its broader use in medicinal chemistry. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance efficiency and scalability, as reported in recent publications.

In terms of biological activity, 4-(3-Methoxyphenoxy)-3-methylaniline has shown promising results in preliminary screening assays. Studies indicate its potential as a scaffold for designing inhibitors targeting specific kinases involved in cancer and inflammatory diseases. Molecular docking simulations and structure-activity relationship (SAR) studies have provided insights into the compound's binding modes and pharmacophore features, guiding further optimization efforts.

Recent collaborations between academic and industrial research groups have explored the compound's utility in combinatorial chemistry and high-throughput screening. These efforts aim to identify derivatives with improved potency, selectivity, and pharmacokinetic properties. Notably, several patent applications have been filed, underscoring the commercial interest in this compound and its derivatives.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and toxicity profile. Ongoing studies are investigating its metabolic stability, off-target effects, and potential for clinical translation. Researchers are also exploring its use in targeted drug delivery systems, leveraging its chemical versatility for conjugation with nanoparticles and other carriers.

In conclusion, 4-(3-Methoxyphenoxy)-3-methylaniline (CAS: 946663-61-2) represents a valuable tool in modern drug discovery, with its applications extending from lead compound development to therapeutic agent optimization. Continued research and collaboration will be essential to unlock its full potential and address existing limitations. This briefing underscores the importance of this compound in advancing chemical biology and pharmaceutical sciences.